N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide

• IUPAC Name: N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-N'-(2,2,2-trifluoroethyl)oxamide
• InChI: InChI=1S/C13H22F3N3O3/c1-22-7-6-19-4-2-10(3-5-19)8-17-11(20)12(21)18-9-13(14,15)16/h10H,2-9H2,1H3,(H,17,20)(H,18,21)
• InChI Key: YROGMFJFPKCPJJ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC(CC1)CNC(=O)C(=O)NCC(F)(F)F
• Molecular Formula: C13H22F3N3O3
• Molecular Weight: 325.33 g/mol

Description

N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide, also known as TROX-1, is a small molecule inhibitor that targets the TRPC1 channel. TRPC1 is a member of the transient receptor potential (TRP) family of ion channels, which play important roles in various physiological processes such as sensory perception, cellular homeostasis, and signal transduction. TROX-1 has been studied extensively in the field of scientific research for its potential therapeutic applications.

Scientific Research Applications

Sigma Receptor Binding and Antiproliferative Activity

The research by Berardi et al. (2005) explored the binding affinities and selectivities of various methylpiperidines, including compounds structurally similar to N1-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-N2-(2,2,2-trifluoroethyl)oxalamide, at sigma(1) and sigma(2) receptors. The study found that certain derivatives demonstrated potent sigma(1) ligand activity and selectivity, which could be useful in tumor research and therapy due to their antiproliferative effects in rat C6 glioma cells, indicating potential applications in cancer research (Berardi et al., 2005).

Corrosion Inhibition Properties

Kaya et al. (2016) investigated the adsorption and corrosion inhibition properties of piperidine derivatives on the corrosion of iron. This research is relevant because it highlights the potential application of piperidine derivatives, such as this compound, in materials science, specifically in protecting metals against corrosion (Kaya et al., 2016).

Ionic Liquid Applications

Nokami et al. (2018) synthesized various types of piperidinium ionic liquids and examined their physical properties, including thermal stability, viscosity, electrochemical window, and ion conductivity. This study's relevance lies in the potential use of piperidinium compounds, like this compound, in developing high-performance ionic liquids for applications in electrochemistry and energy storage (Nokami et al., 2018).